Cas no 1806523-31-8 (2-Amino-5-(2-oxopropyl)mandelic acid)

• Product Name: 2-Amino-5-(2-oxopropyl)mandelic acid
• CAS No: 1806523-31-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4942121
• Update Time: 2025-10-29

2-Amino-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H13NO4/c1-6(13)4-7-2-3-9(12)8(5-7)10(14)11(15)16/h2-3,5,10,14H,4,12H2,1H3,(H,15,16)
• InChI Key： OPMPQMBDJGKVTQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C(=CC=C(CC(C)=O)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 0.3
• Topological Polar Surface Area: 101

Additional information on 2-Amino-5-(2-oxopropyl)mandelic acid

2-Amino-5-(2-Oxopropyl)Mandelic Acid: A Comprehensive Overview

2-Amino-5-(2-Oxopropyl)Mandelic Acid, identified by the CAS number 1806523-31-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, bioactive materials, and as a precursor for advanced chemical synthesis.

The molecular structure of 2-Amino-5-(2-Oxopropyl)Mandelic Acid comprises a mandelic acid backbone, which is a derivative of mandelic acid (α-amino benzoic acid). The presence of an amino group at position 2 and an oxopropyl substituent at position 5 introduces unique functional groups that contribute to its reactivity and biological activity. The oxopropyl group, which contains a ketone functionality, adds complexity to the molecule and enhances its potential for participation in various chemical reactions.

Recent studies have highlighted the importance of mandelic acid derivatives in the development of new therapeutic agents. For instance, research has shown that such compounds can exhibit significant antimicrobial activity, making them promising candidates for the design of new antibiotics. Additionally, the amino group in the molecule allows for further functionalization, enabling the creation of bioconjugates or drug delivery systems.

In terms of synthesis, 2-Amino-5-(2-Oxopropyl)Mandelic Acid can be prepared through various routes, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of mandelic acid with appropriate alkylating agents to introduce the oxopropyl group. This method not only ensures high yields but also allows for precise control over the substitution pattern.

The compound's versatility extends beyond pharmaceutical applications. Its ability to form stable complexes with metal ions has made it a valuable component in coordination chemistry and materials science. For example, recent research has explored its use as a ligand in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

In addition to its chemical significance, mandelic acid derivatives are also being investigated for their role in biological systems. Studies have shown that these compounds can modulate enzyme activity and influence cellular signaling pathways, suggesting their potential as modulators in disease treatment.

The latest advancements in computational chemistry have further enhanced our understanding of 2-Amino-5-(2-Oxopropyl)Mandelic Acid. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments.

In conclusion, 2-Amino-5-(2-Oxopropyl)Mandelic Acid, with its unique structural features and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.